Cas no 3156-72-7 (1-Pentene, 1-nitro-)

• Product name: 1-Pentene, 1-nitro-
• CAS No: 3156-72-7
• MF: C₅H₉NO₂
• MW: 115.13046
• CID: 1447879
• PubChem ID: 54287530

1-Pentene, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 1-nitro-
• 1-nitropent-1-ene
• Nitropenten
• 3156-72-7
• DTXSID00710334

• Inchi： InChI=1S/C5H9NO2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3
• InChI Key： RVERFORUNDPQQI-UHFFFAOYSA-N
• SMILES： CCCC=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 43.14